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Compound of Interest

Compound Name:
2-bromo-N-(2,4-

dimethylphenyl)acetamide

CAS No.: 255909-04-7

Cat. No.: B1280423

Get Quote

Abstract
This technical guide provides a comprehensive overview of the synthetic protocol,

physicochemical properties, and potential applications of the chemical compound 2-bromo-N-
(2,4-dimethylphenyl)acetamide. As a member of the α-haloacetamide class of molecules, this

compound holds significant potential as a versatile building block in medicinal chemistry and

organic synthesis. This document is intended for researchers, scientists, and professionals in

the field of drug development and chemical research, offering a detailed exploration of its

synthesis, predicted characteristics, and the broader context of its chemical family's biological

activity and safety considerations.

Chemical Identity and Structure
2-bromo-N-(2,4-dimethylphenyl)acetamide is a substituted aromatic amide. The core

structure consists of a 2,4-dimethylaniline moiety N-acylated with a bromoacetyl group. This

combination of an aromatic system and a reactive alkyl halide makes it a valuable intermediate

for further chemical modifications.
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Identifier Value

IUPAC Name 2-bromo-N-(2,4-dimethylphenyl)acetamide

CAS Number 255909-04-7

Molecular Formula C₁₀H₁₂BrNO

Molecular Weight 242.12 g/mol

Canonical SMILES CC1=CC(=C(C=C1)NC(=O)CBr)C

InChI Key
InChI=1S/C10H12BrNO/c1-7-4-5-9(10(2)6-7)13-

8(14)3-12/h4-6H,3H2,1-2H3,(H,13,14)

Synthesis Protocol: N-Acylation of 2,4-
Dimethylaniline
The synthesis of 2-bromo-N-(2,4-dimethylphenyl)acetamide is most directly achieved

through the N-acylation of 2,4-dimethylaniline with a bromoacetylating agent. The following

protocol is a standard and reliable method adapted from general procedures for the synthesis

of N-aryl-2-bromoacetamides.

Reaction Principle
The lone pair of electrons on the nitrogen atom of the primary amine (2,4-dimethylaniline) acts

as a nucleophile, attacking the electrophilic carbonyl carbon of the bromoacetyl halide (e.g.,

bromoacetyl bromide or bromoacetyl chloride). A base is typically included to neutralize the

hydrogen halide byproduct formed during the reaction, driving the equilibrium towards the

product.

Experimental Workflow
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Reagents:
- 2,4-Dimethylaniline

- Bromoacetyl bromide
- Dichloromethane (DCM)

- Triethylamine (TEA)

Reaction Setup:
- Dissolve 2,4-dimethylaniline and TEA in DCM

- Cool to 0 °C in an ice bath

Slow Addition:
- Add bromoacetyl bromide dropwise

- Maintain temperature at 0 °C

Reaction:
- Stir at room temperature for 2-4 hours

- Monitor by TLC

Aqueous Workup:
- Wash with dilute HCl

- Wash with saturated NaHCO₃

- Wash with brine

Drying and Concentration:
- Dry organic layer over Na₂SO₄

- Filter and concentrate in vacuo

Purification:
- Recrystallization from ethanol/water

- or Column chromatography

Final Product:
2-bromo-N-(2,4-dimethylphenyl)acetamide

Click to download full resolution via product page

Caption: Synthetic workflow for 2-bromo-N-(2,4-dimethylphenyl)acetamide.
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Step-by-Step Methodology
Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, dissolve 2,4-dimethylaniline (1.0 eq) and triethylamine

(1.2 eq) in anhydrous dichloromethane (DCM).

Cooling: Cool the solution to 0 °C using an ice-water bath.

Addition of Acylating Agent: Add a solution of bromoacetyl bromide (1.1 eq) in anhydrous

DCM dropwise to the stirred solution over 30 minutes. Maintain the temperature at 0 °C

during the addition.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for an additional 2-4 hours. The progress of the reaction should be

monitored by thin-layer chromatography (TLC).

Quenching and Extraction: Once the reaction is complete, quench the reaction by adding

water. Transfer the mixture to a separatory funnel.

Aqueous Workup:

Wash the organic layer with 1 M HCl to remove unreacted amine and triethylamine

hydrochloride.

Wash with a saturated aqueous solution of NaHCO₃ to neutralize any remaining acid.

Wash with brine to remove residual water.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) or by column chromatography on silica gel using a hexane/ethyl

acetate gradient.

Physicochemical and Spectroscopic Properties
(Predicted)
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Due to the limited availability of experimental data for this specific compound, the following

properties are predicted based on computational models and comparison with analogous

structures.

Physicochemical Properties
Property Predicted Value

Melting Point 130-140 °C

Boiling Point > 300 °C (decomposes)

Solubility

Soluble in acetone, ethyl acetate,

dichloromethane. Sparingly soluble in ethanol.

Insoluble in water.

LogP ~2.5

Predicted Spectroscopic Data
¹H NMR (CDCl₃, 400 MHz):

δ ~8.0-8.2 ppm (br s, 1H, -NH)

δ ~7.0-7.2 ppm (m, 3H, Ar-H)

δ ~4.0 ppm (s, 2H, -CH₂Br)

δ ~2.3 ppm (s, 3H, Ar-CH₃)

δ ~2.2 ppm (s, 3H, Ar-CH₃)

¹³C NMR (CDCl₃, 100 MHz):

δ ~164 ppm (C=O)

δ ~135-138 ppm (Ar-C)

δ ~125-130 ppm (Ar-CH)
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δ ~30 ppm (-CH₂Br)

δ ~17-21 ppm (Ar-CH₃)

IR (KBr, cm⁻¹):

~3300 (N-H stretch)

~1670 (C=O stretch, amide I)

~1530 (N-H bend, amide II)

~1250 (C-N stretch)

~650 (C-Br stretch)

Mass Spectrometry (EI):

M⁺ peaks at m/z 241 and 243 (due to ⁷⁹Br and ⁸¹Br isotopes)

Fragment ions corresponding to the loss of Br, CO, and the bromoacetyl group.

Potential Applications and Biological Context
Role in Organic Synthesis
The primary utility of 2-bromo-N-(2,4-dimethylphenyl)acetamide lies in its role as a synthetic

intermediate. The presence of the α-bromo group makes the methylene carbon highly

susceptible to nucleophilic substitution. This allows for the facile introduction of a variety of

functional groups, leading to the synthesis of more complex molecules.

Potential in Medicinal Chemistry
α-Haloacetamides are a class of compounds known for their biological activity, often acting as

alkylating agents.[1] They can react with nucleophilic residues in biological macromolecules,

such as the thiol groups of cysteine residues in proteins.[1] This reactivity has been harnessed

in the design of enzyme inhibitors and other pharmacologically active compounds.
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Biological System

2-bromo-N-(2,4-dimethylphenyl)acetamide
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(SN2 Reaction)
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Br-CH₂-C(=O)NH-Ar
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Alkylated Protein
(Inactivated)

Covalent Bond Formation

Click to download full resolution via product page

Caption: Potential mechanism of action via protein alkylation.

While specific studies on the biological activity of 2-bromo-N-(2,4-dimethylphenyl)acetamide
are not readily available, its structural features suggest potential for investigation in areas such

as:

Anticancer research: As an alkylating agent, it could be explored for its cytotoxic effects on

cancer cells.

Enzyme inhibition: It could serve as a warhead for the development of covalent inhibitors

targeting enzymes with active site cysteine residues.
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Antimicrobial studies: The disruption of essential microbial enzymes through alkylation is a

potential mechanism for antimicrobial activity.

Safety and Handling
5.1. Hazard Classification

Based on the general reactivity of α-haloacetamides, 2-bromo-N-(2,4-
dimethylphenyl)acetamide should be handled as a hazardous substance. The primary

hazards are expected to be:

Acute toxicity (oral): Likely harmful if swallowed.

Skin corrosion/irritation: Expected to be a skin irritant.

Serious eye damage/irritation: Likely to cause serious eye irritation.

Specific target organ toxicity (single exposure): May cause respiratory irritation.

5.2. Recommended Handling Procedures

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.

Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.

Storage: Store in a cool, dry, and dark place in a tightly sealed container.

Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous

chemical waste.

Conclusion
2-bromo-N-(2,4-dimethylphenyl)acetamide is a valuable chemical intermediate with

significant potential for applications in organic synthesis and medicinal chemistry. While

experimental data for this specific compound is limited, this guide provides a robust, adaptable

synthetic protocol and a predictive overview of its properties based on established chemical

principles and data from analogous structures. Its role as a reactive building block, coupled
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with the known biological activities of the α-haloacetamide class, makes it a compound of

interest for further research and development.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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